
GHS hazard and safety information for 1-
Pentadecyne

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Pentadecyne

Cat. No.: B1584982 Get Quote

An In-depth Technical Guide to the GHS Hazard and Safety Information for 1-Pentadecyne

This guide provides comprehensive hazard and safety information for 1-Pentadecyne (CAS

No: 765-13-9), compiled for researchers, scientists, and professionals in drug development.

The following sections detail the Globally Harmonized System (GHS) classification,

physicochemical properties, toxicological data, and essential safety protocols.

GHS Hazard Identification and Classification
1-Pentadecyne is classified as a combustible liquid that can cause significant health hazards

upon exposure. The aggregated GHS information, based on notifications to the ECHA C&L

Inventory, indicates several potential hazards.[1] It is important to note that the toxicological

properties have not been fully investigated.[2]

GHS Pictograms:
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The following table summarizes the GHS hazard and precautionary statements for 1-
Pentadecyne.
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Category Code Statement Citations

Hazard Statements H227 Combustible liquid. [3][4]

H304

May be fatal if

swallowed and enters

airways.

[1]

H315 Causes skin irritation. [1]

H319
Causes serious eye

irritation.
[1]

H335
May cause respiratory

irritation.
[1]

Precautionary

Statements
P210

Keep away from heat,

sparks, open flames,

and hot surfaces. No

smoking.

[4]

P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

[1]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[2][4]

P301 + P316

IF SWALLOWED: Get

emergency medical

help immediately.

[1]

P331
Do NOT induce

vomiting.
[1]

P302 + P352
IF ON SKIN: Wash

with plenty of water.
[1]

P305 + P351 + P338 IF IN EYES: Rinse

cautiously with water

[1]
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for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

P403 + P235

Store in a well-

ventilated place. Keep

cool.

[2][4]

P501

Dispose of

contents/container to

an approved waste

disposal plant.

[2][4]

Physicochemical and Toxicological Data
Quantitative Physicochemical Properties
The table below lists the key physical and chemical properties of 1-Pentadecyne.

Property Value Citations

CAS Number 765-13-9 [1][2]

Molecular Formula C₁₅H₂₈ [1]

Molecular Weight 208.38 g/mol [1][5]

Appearance Colorless Liquid [4]

Density 0.794 g/mL at 20 °C [3][5]

Flash Point > 90 °C / > 194 °F [2]

Refractive Index n20/D 1.442 [5]

Water Solubility Not miscible [3]

Toxicological Data Summary
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Comprehensive toxicological data for 1-Pentadecyne is limited. The toxicological properties

have not been fully investigated.[2]

Toxicological Endpoint Data Citations

Acute Toxicity No data available. [2]

Skin Corrosion/Irritation Causes skin irritation. [1]

Serious Eye Damage/Irritation Causes serious eye irritation. [1]

Respiratory Sensitization No information available. [2]

Skin Sensitization No information available. [2]

Carcinogenicity
Not listed as a carcinogen by

any agency.
[2]

Experimental and Safety Protocols
Strict adherence to safety protocols is mandatory when handling 1-Pentadecyne.

Handling and Storage
Handling: Wear appropriate personal protective equipment (PPE), including gloves, eye

shields, and protective clothing.[2][5] Ensure the work area is well-ventilated to avoid

inhalation of vapors.[2] Avoid all contact with skin, eyes, and clothing.[2] Keep the substance

away from heat, sparks, open flames, and other sources of ignition.[2][4]

Storage: Store in a cool, dry, and well-ventilated area.[2][4] Keep containers tightly closed

when not in use.[2]

First-Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek medical attention.[2]

Skin Contact: Wash the affected area immediately with plenty of soap and water for at least

15 minutes. If symptoms occur, seek medical attention.[2]
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Inhalation: Move the individual to fresh air. If breathing difficulties occur, seek immediate

medical attention.[2]

Ingestion: Clean the mouth with water and drink plenty of water afterward. Do not induce

vomiting. Get medical attention if symptoms occur.[2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, or alcohol-

resistant foam.[2] Water mist can be used to cool closed containers.[2]

Specific Hazards: The material is combustible and containers may explode when heated.[2]

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA).[2]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation and remove all sources of ignition. Use

personal protective equipment as required.[2]

Containment: For spills, sweep up and shovel the material into suitable containers for

disposal.[2]

Visualized Workflows and Relationships
The following diagrams illustrate the GHS hazard relationships and a standard safe handling

workflow for 1-Pentadecyne.
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1-Pentadecyne

Physical Hazard Health Hazard

H227: Combustible liquid H304: Aspiration Hazard H315: Skin Irritation H319: Eye Irritation H335: Respiratory Irritation

Click to download full resolution via product page

Caption: GHS Hazard Profile for 1-Pentadecyne.
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Start Handling

1. Wear PPE
(Gloves, Goggles, Lab Coat)

2. Ensure Adequate Ventilation
& Remove Ignition Sources

3. Handle Chemical
(Avoid contact and inhalation)

4. Store Properly
(Cool, dry, well-ventilated area in a tightly sealed container)

Spill Occurs

End

Follow Spill Protocol
(Ventilate, contain, collect)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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